Cas no 2006281-50-9 (Furan, 2-(chloromethyl)tetrahydro-2-[(1-methylethoxy)methyl]-)

• Product Name: Furan, 2-(chloromethyl)tetrahydro-2-[(1-methylethoxy)methyl]-
• CAS No: 2006281-50-9
• MF: C₉H₁₇ClO₂
• MW: 192.683082342148
• CID: 5284542
• Update Time: 2025-07-15

Furan, 2-(chloromethyl)tetrahydro-2-[(1-methylethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(chloromethyl)tetrahydro-2-[(1-methylethoxy)methyl]-

• Inchi： 1S/C9H17ClO2/c1-8(2)11-7-9(6-10)4-3-5-12-9/h8H,3-7H2,1-2H3
• InChI Key： KHEISWXDEQYJEO-UHFFFAOYSA-N
• SMILES： O1CCCC1(CCl)COC(C)C

Additional information on Furan, 2-(chloromethyl)tetrahydro-2-[(1-methylethoxy)methyl]-

Introduction to Furan, 2-(chloromethyl)tetrahydro-2-[(1-methylethoxy)methyl]- (CAS No. 2006281-50-9)

Furan, 2-(chloromethyl)tetrahydro-2-[(1-methylethoxy)methyl]-, identified by its CAS number 2006281-50-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the tetrahydropyran class, characterized by a five-membered ring structure containing four hydrogen atoms and one oxygen atom. The presence of both a chloromethyl group and a (1-methylethoxy)methyl substituent makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceuticals and agrochemicals.

The structural features of Furan, 2-(chloromethyl)tetrahydro-2-[(1-methylethoxy)methyl]- contribute to its reactivity and utility in various chemical transformations. The chloromethyl group is known for its electrophilic nature, facilitating nucleophilic substitution reactions, while the (1-methylethoxy)methyl group introduces a hydroxyl moiety that can participate in hydrogen bonding and other interactions with biological targets. These properties make the compound a valuable building block for constructing more complex molecules.

In recent years, there has been growing interest in the development of tetrahydropyran derivatives due to their potential applications in drug discovery. The compound Furan, 2-(chloromethyl)tetrahydro-2-[(1-methylethoxy)methyl]- has been explored in several research studies as a precursor for synthesizing bioactive molecules. For instance, its ability to undergo facile functionalization has been leveraged in the creation of novel heterocyclic compounds with pharmaceutical relevance.

One notable area of research involving this compound is its use as a scaffold for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of Furan, 2-(chloromethyl)tetrahydro-2-[(1-methylethoxy)methyl]-, researchers have been able to design molecules that specifically target and inhibit certain kinases. These inhibitors have shown promise in preclinical studies and are being further investigated for their therapeutic potential.

The synthesis of Furan, 2-(chloromethyl)tetrahydro-2-[(1-methylethoxy)methyl]- involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the functionalization of a tetrahydropyran ring, followed by the introduction of the chloromethyl and (1-methylethoxy)methyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity in these transformations.

The pharmaceutical industry has taken note of the potential applications of this compound. Several companies are investing in research to explore its use in developing new drugs. The ability to modify its structure allows for the creation of derivatives with tailored properties, making it an attractive candidate for drug development. Additionally, the compound's stability under various conditions makes it suitable for industrial-scale synthesis.

In conclusion, Furan, 2-(chloromethyl)tetrahydro-2-[(1-methylethoxy)methyl]- (CAS No. 2006281-50-9) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.